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Compound of Interest

Compound Name: C(Yigsr)3-NH2

Cat. No.: B126921 Get Quote

Technical Support Center: C(Yigsr)3-NH2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

laminin B1 chain-derived peptide mimetic, C(Yigsr)3-NH2.

Frequently Asked Questions (FAQs)
Q1: What is the primary cell surface receptor for C(Yigsr)3-NH2?

A1: The primary target for C(Yigsr)3-NH2 is the 67kDa laminin receptor (67LR), also known as

the laminin receptor 1 (LAMR1).[1][2] The YIGSR sequence, of which C(Yigsr)3-NH2 is a

mimetic, is a major receptor-binding site in the laminin protein.

Q2: What is the reported binding affinity of C(Yigsr)3-NH2 for its primary receptor?

A2: Ligand displacement analysis has shown that the interaction of the C(Yigsr)3-NH2 peptide

amide with the 67kDa laminin receptor is of intermediate affinity, with a reported dissociation

constant (Kd) of 1.5 x 10-7 M (or 150 nM).[3]

Q3: Are there known off-target receptors for C(Yigsr)3-NH2?

A3: Yes, there is evidence to suggest that the YIGSR peptide sequence may interact with other

cell surface receptors, most notably certain integrins. While the 67LR is the high-affinity

receptor, cross-reactivity with integrins such as αvβ3 and α5β1 has been suggested, though
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this interaction may be of lower affinity.[4][5] Further characterization is often required to

determine the specificity of C(Yigsr)3-NH2 in a given experimental system.

Q4: What are the known signaling pathways activated by C(Yigsr)3-NH2 binding to 67LR?

A4: Binding of ligands to the 67LR can initiate intracellular signaling cascades. One such

pathway involves the activation of protein phosphatase 2A (PP2A) through a cAMP and PKA-

dependent mechanism. Additionally, engagement of the 67LR by C(Yigsr)3-NH2 has been

shown to induce the tyrosine phosphorylation of several proteins.[3]

Quantitative Data Summary
The following table summarizes the known binding affinity of C(Yigsr)3-NH2. Researchers are

encouraged to experimentally determine the binding affinities for potential off-target receptors

in their specific cell systems.

Ligand Receptor
Binding Affinity
(Kd)

Cell Type / Method

C(Yigsr)3-NH2
67kDa Laminin

Receptor (67LR)
1.5 x 10-7 M (150 nM)

Neuroblastoma cells /

Ligand Displacement

Analysis

C(Yigsr)3-NH2
Integrins (e.g., αvβ3,

α5β1)

Not Quantitatively

Determined

Suggested by

literature, requires

experimental

validation.

Signaling Pathways and Experimental Workflow
Diagrams
Caption: 67kDa Laminin Receptor (67LR) Signaling Pathway.

Caption: Potential Off-Target Integrin α5β1 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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